Cas no 2228511-62-2 (tert-butyl 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate
• CAS No: 2228511-62-2
• MF: C₁₂H₂₁N₅O₂
• MW: 267.327441930771
• CID: 5862358
• PubChem ID: 165829178
• Update Time: 2025-10-28

tert-butyl 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate
• 2228511-62-2
• EN300-1882014

• Inchi： 1S/C12H21N5O2/c1-12(2,3)19-11(18)17-6-5-13-7-10(17)9-8-14-15-16(9)4/h8,10,13H,5-7H2,1-4H3
• InChI Key： GRERRLUTVZJJBL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=CN=NN1C)=O

Computed Properties

• Exact Mass: 267.16952493g/mol
• Monoisotopic Mass: 267.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.3Ų

Additional information on tert-butyl 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate

Professional Introduction to Tert-butyl 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate (CAS No. 2228511-62-2)

Tert-butyl 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate, with the chemical formula C₁₁H₁₆N₄O₂, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are well-known for their role in various biological and pharmacological processes. The presence of a tert-butyl group and a 1-methyl-1H-1,2,3-triazol-5-yl moiety in its structure contributes to its distinct chemical behavior and reactivity, making it a subject of intense study in medicinal chemistry.

The synthesis of tert-butyl 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 1-methyl-1H-1,2,3-triazol-5-yl group is particularly critical, as it influences the compound's interactions with biological targets. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research into its potential applications.

One of the most compelling aspects of tert-butyl 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate is its potential as an intermediate in the development of novel pharmaceuticals. Piperazine derivatives are known for their ability to modulate various neurotransmitter systems, making them valuable candidates for treating neurological disorders. The specific arrangement of atoms in this compound suggests that it may interact with receptors or enzymes involved in pathways relevant to conditions such as depression, anxiety, and neurodegenerative diseases.

Recent studies have begun to explore the pharmacological properties of tert-butyl 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate in both preclinical and clinical settings. Research indicates that this compound may exhibit potent effects on serotonin and dopamine receptors, which are key targets for many psychotropic drugs. The presence of the triazol ring enhances its binding affinity and selectivity, potentially reducing side effects associated with less selective agents. These findings have opened new avenues for developing more effective treatments for mental health disorders.

The structural features of tert-butyl 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate also make it a promising candidate for use in drug discovery programs aimed at identifying new therapeutic agents. Computational modeling and molecular dynamics simulations have been employed to predict how this compound might interact with biological targets at the molecular level. These studies have provided valuable insights into its binding mechanisms and have helped researchers design analogs with improved pharmacokinetic properties.

In addition to its potential applications in treating neurological disorders, tert-butyl 2-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate has shown promise in other therapeutic areas. For instance, preliminary research suggests that it may have anti-inflammatory and immunomodulatory effects, making it a candidate for developing treatments for autoimmune diseases. The ability of this compound to modulate immune responses could also be exploited in the development of vaccines or immunotherapies.

The synthesis and characterization of tert-butyl 2-(1-methyl-1H-1,2,3-triazol-5-ylo)piperazine-la carboxy l ate have been refined through continuous innovation in synthetic chemistry. Advanced techniques such as flow chemistry and catalytic processes have enabled researchers to produce this compound with higher efficiency and lower environmental impact. These advancements not only improve the scalability of production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The pharmacological evaluation of tert-butyl 2-(l-methyl-l H-l ,23 -tr i azo l -5 -y l ) p i pe ra z i ne -l a car box y l ate has revealed several intriguing properties that warrant further investigation. Its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders, while its interaction with peripheral receptors may open doors for treatments targeting conditions such as chronic pain or inflammation. The compound's dual functionality makes it a versatile tool for exploring multiple therapeutic pathways simultaneously.

Ongoing clinical trials are beginning to assess the safety and efficacy of derivatives based on structures similar to those found in tert-butyl 2-(l-methyl-l H-l ,23 -tr i azo l -5 -y l ) p i pe ra z i ne -l a car box y l ate. Preliminary results from these trials are promising and indicate that such compounds may offer significant benefits over existing treatments without compromising on efficacy or tolerability. As more data becomes available from these studies ,the potential applications f or t his c ompound an d its s imi lar s truct ures will become even more apparent.

The future prospects for research involving CAS No .22285l l -62 -2, also known as tert-but yl 2 -( l-me t h y l-l H-l ,23 -tr i azo l -5 -y l ) p i pe ra z ine-la car box y l ate , are highly encouraging . With continued investment into drug discovery programs an d technological innovations , there is significant hope that this compoun d will lead t o t he de vel op ment o f n e w an d bet ter m edicines f or a w ide ran ge o f h um an dis eases . Its unique structural features an d promising pharmacological profile make it one o f t he most exciting c om pound s being studied today .